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Compound of Interest

Compound Name: Dibromoiodomethane

Cat. No.: B121520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dibromoiodomethane is a halogenated organic compound that requires careful handling and

disposal to ensure laboratory safety and environmental protection. This document provides

essential, immediate safety and logistical information, including operational and disposal plans,

to guide you in the proper management of this chemical. By adhering to these procedures, you

contribute to a safer research environment and build trust in our collective commitment to

responsible chemical handling.

Immediate Safety and Handling Precautions
Before handling dibromoiodomethane, it is crucial to consult the Safety Data Sheet (SDS) for

comprehensive safety information. Always work in a well-ventilated area, preferably within a

certified chemical fume hood.[1][2] Personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat, must be worn at all times to prevent skin and

eye contact.[1]

Quantitative Hazard Data
While specific toxicological data for dibromoiodomethane is limited, the data for structurally

similar trihalomethanes underscore the need for cautious handling. The following table

summarizes key exposure limits for related compounds.
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Compound Agency Exposure Limit Notes

Bromoform OSHA
0.5 ppm (5 mg/m³) -

TWA

Skin notation indicates

potential for dermal

absorption.[3]

Bromoform NIOSH
0.5 ppm (5.2 mg/m³) -

TWA

Bromoform ACGIH 0.5 ppm - TWA

Dibromodifluorometha

ne
OSHA

100 ppm (860 mg/m³)

- TWA
[4]

Dibromodifluorometha

ne
NIOSH

100 ppm (860 mg/m³)

- TWA

Dibromodifluorometha

ne
ACGIH 100 ppm - TWA

Ethylene Dibromide OSHA 25 ppm - Ceiling

Carcinogen; reduce

exposure to the lowest

feasible concentration.

TWA: Time-Weighted Average for an 8-hour workday. Ceiling: Absolute exposure limit that

should not be exceeded at any time.

Standard Operating Procedure for Disposal
The primary and recommended method for the disposal of dibromoiodomethane is through a

certified hazardous waste management service. Attempting to neutralize the chemical in the lab

without a validated protocol is strongly discouraged.

Step 1: Waste Segregation and Collection

Designated Waste Container: Collect all dibromoiodomethane waste, including

contaminated materials, in a dedicated, clearly labeled, and compatible waste container.

Suitable containers are typically made of polyethylene.
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Halogenated Waste Stream: Ensure the waste container is designated for "Halogenated

Solvents." Do not mix with non-halogenated solvents, as this significantly increases disposal

costs and complexity.

Labeling: Affix a "Hazardous Waste" tag to the container before adding the first drop of

waste. The label must include:

The words "Hazardous Waste."

The full chemical name: "Dibromoiodomethane."

The specific hazards (e.g., Toxic, Irritant).

The date of initial waste accumulation.

The name of the principal investigator or lab supervisor.

Step 2: Storage of Waste

Secure Storage: Store the waste container in a designated satellite accumulation area within

the laboratory.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills.

Closed Containers: Keep the container tightly sealed at all times, except when adding waste.

Ventilation: Store in a well-ventilated area, such as under a fume hood designed for chemical

storage.

Step 3: Arranging for Disposal

Contact Environmental Health and Safety (EHS): Once the container is nearly full (do not

overfill), contact your institution's Environmental Health and Safety (EHS) department to

arrange for a waste pickup.

Follow Institutional Procedures: Adhere to all institutional guidelines for hazardous waste

disposal.
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Spill Management
In the event of a spill, evacuate the immediate area and alert your supervisor and EHS. If the

spill is small and you are trained to handle it:

Wear appropriate PPE.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material into a designated hazardous waste container.

Clean the spill area as directed by your institution's safety protocols.

Potential Neutralization Chemistry (For
Informational Purposes Only)
Disclaimer: The following information is for educational purposes only and does not constitute a

recommended experimental protocol. These reactions should not be attempted for waste

disposal without a thoroughly validated and safety-reviewed procedure.

Halogenated alkanes can undergo nucleophilic substitution reactions. For example, reaction

with a base like sodium hydroxide can lead to the formation of an alcohol and halide salts.

Reaction with Sodium Hydroxide:CHBr₂I + 3NaOH → CH(OH)₃ + 2NaBr + NaI (The initial

product, a triol, would be unstable and likely decompose).

Another potential reaction involves dehalogenation with a reducing agent like sodium

thiosulfate. Thiosulfate is known to react with alkyl halides.

Reaction with Sodium Thiosulfate: The reaction mechanism is complex and can result in

various products.

These reactions can be vigorous and may produce hazardous byproducts. The efficiency and

safety of these reactions for the complete neutralization of dibromoiodomethane are not

established. Therefore, the standard procedure of collection and disposal through a certified

hazardous waste program remains the only recommended method.
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

dibromoiodomethane in a laboratory setting.
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Caption: Workflow for the safe disposal of dibromoiodomethane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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